(4-(4-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(5-chlorothiophen-2-yl)methanone

• IUPAC Name: [4-(4-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-chlorothiophen-2-yl)methanone
• InChI: InChI=1S/C16H13Cl2N3OS2/c17-10-2-1-3-11-14(10)19-16(24-11)21-8-6-20(7-9-21)15(22)12-4-5-13(18)23-12/h1-5H,6-9H2
• InChI Key: XXTDXNBQRHDQRB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(S2)C=CC=C3Cl)C(=O)C4=CC=C(S4)Cl
• Molecular Formula: C16H13Cl2N3OS2
• Molecular Weight: 398.3 g/mol
• CAS No.: 897479-02-6

Description

(4-(4-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(5-chlorothiophen-2-yl)methanone, commonly known as CCT137690, is a chemical compound that has gained attention in the scientific community due to its potential as a cancer treatment.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of derivatives related to (4-(4-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(5-chlorothiophen-2-yl)methanone has been extensively studied, with a focus on their antimicrobial properties. For instance, the synthesis of new pyridine derivatives using 2-amino substituted benzothiazoles and their in vitro antimicrobial activity against various strains of bacteria and fungi has been reported, showing variable and modest activity (Patel, Agravat, & Shaikh, 2011). Additionally, benzothiazol-2-yl(piperazin-1-yl)methanones have been identified as new anti-mycobacterial chemotypes, with certain derivatives showing significant potential against Mycobacterium tuberculosis (Pancholia et al., 2016).

Anticancer and Antiangiogenic Effects

Some derivatives have been synthesized and evaluated for their anticancer and antiangiogenic effects. Novel thioxothiazolidin-4-one derivatives were found to inhibit tumor growth and tumor-induced angiogenesis in mouse models, demonstrating their potential as candidates for anticancer therapy (Chandrappa et al., 2010).

Structural and Molecular Studies

Structural optimization and theoretical studies have also been conducted on related compounds. For example, the synthesis, spectral characterization, density functional theory (DFT), and docking studies of novel compounds containing thiophene and thiazol moieties were performed to understand their antibacterial activity, showing the importance of molecular structure in biological activities (Shahana & Yardily, 2020).

Antiviral Activity

The synthesis of derivatives with potential antiviral activity has also been explored. For instance, derivatives of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide were synthesized and showed certain anti-tobacco mosaic virus activity, highlighting the broad spectrum of biological activities of these compounds (Chen et al., 2010).